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This technical guide provides a comprehensive overview of the core microbiological processes
integral to the production of cultured butter. It details the key microorganisms, their metabolic
activities, and the critical parameters that influence the final product's characteristic flavor,
aroma, and texture. This document is intended to serve as a detailed resource, offering insights
into the scientific principles underpinning this traditional dairy fermentation.

Introduction to Cultured Butter Fermentation

Cultured butter, also known as ripened or European-style butter, is produced by fermenting
cream with specific lactic acid bacteria (LAB) before churning.[1][2] This fermentation process
is the primary differentiator from sweet cream butter, imparting a characteristic tangy flavor
and complex aroma profile. The key microbiological transformations involve the conversion of
lactose to lactic acid and the metabolism of citrate to produce the signature buttery flavor
compound, diacetyl.[2][3]

Key Microorganisms in Cultured Butter Production
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The distinct flavor and aroma of cultured butter are primarily attributed to the metabolic
activities of a symbiotic blend of mesophilic lactic acid bacteria. These starter cultures are
typically composed of two main groups: acid-producing strains and aroma-producing strains.

e Acid-Producing Strains:Lactococcus lactis subsp. lactis and Lactococcus lactis subsp.
cremoris are the principal microorganisms responsible for the production of lactic acid from
lactose. This acidification process lowers the pH of the cream, contributing to the tangy flavor
and inhibiting the growth of spoilage organisms.[4][5]

e Aroma-Producing Strains:Lactococcus lactis subsp. lactis biovar diacetylactis and species of
the Leuconostoc genus, particularly Leuconostoc mesenteroides subsp. cremoris, are crucial
for developing the characteristic buttery aroma.[6][7] These bacteria metabolize citrate, a
natural component of milk, to produce diacetyl (2,3-butanedione), the key flavor compound.

[3]

A typical commercial starter culture for cultured butter will contain a mix of these species to
ensure both adequate acidification and robust flavor development.[6][8]

Core Metabolic Pathways

The production of cultured butter relies on two central metabolic pathways carried out by the
starter culture bacteria: the fermentation of lactose to lactic acid and the metabolism of citrate
to produce aroma compounds.

Lactose Fermentation to Lactic Acid

Lactococcus species are homofermentative, meaning they primarily convert lactose into lactic
acid.[5][9] This process, known as glycolysis, is the main pathway for energy production for
these bacteria. The resulting lactic acid accumulation reduces the pH of the cream, which is
essential for the characteristic tangy taste and preservation of the product.[5]
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Fig. 1: Lactose to Lactic Acid Fermentation Pathway.

Citrate Metabolism and Diacetyl Production

The quintessential buttery flavor of cultured butter is derived from the metabolism of citric acid
by aroma-producing LAB.[3] Citrate is transported into the bacterial cell and converted through
a series of enzymatic reactions into pyruvate. This pyruvate is then condensed to form a-
acetolactate, which is subsequently oxidatively decarboxylated to produce diacetyl.[10]
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Fig. 2: Citrate Metabolism and Diacetyl Production Pathway.

Data Presentation: Quantitative Analysis of Cultured
Butter Production

The following tables summarize key quantitative data related to the microbiology and chemistry

of cultured butter production.

Table 1: Key Microorganisms in Cultured Butter Starter Cultures

Microorganism Role in Fermentation
Lactococcus lactis subsp. lactis Primary acid production
Lactococcus lactis subsp. cremoris Acid production, contribution to texture

Lactococcus lactis subsp. lactis biovar ) _ .
Aroma production (diacetyl from citrate)

diacetylactis

Aroma production (diacetyl from citrate), CO2

Leuconostoc mesenteroides subsp. cremoris ]
production

Table 2: Influence of Starter Culture on Key Aroma Compounds in Butter (ug/kg)
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Butter without Starter Butter with Commercial
Compound

Culture Starter Culture
Acids
Acetic acid 11,630 Not Reported
Butanoic acid Not Reported Not Reported
Hexanoic acid Not Reported Not Reported
Ketones
2,3-Butanedione (Diacetyl) Not Detected Present
2-Butanone, 3-hydroxy- ] ] )

) Lowest Concentration Highest Concentration

(Acetoin)
Alcohols
Ethanol 292.72 - 395.77 292.72 - 395.77
Isoamyl alcohol 82.09 - 102.69 82.09 - 102.69

Data adapted from $Sengul et al. (2024).[11][12]

Table 3: Optimal Fermentation Parameters for Cultured Butter Production
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Parameter Optimal Range Impact on Fermentation

Influences microbial growth

rate and enzyme activity,
Temperature 20-25°C ) ]

affecting the balance of acid

and aroma production.[7][13]

Lower pH favors flavor
development relative to acid

pH 46-5.5 production.[8] Ripening is often
carried out in stages to

optimize flavor.[6]

Determines the extent of
Fermentation Time 12 - 24 hours acidification and flavor

compound development.[14]

Precursor for diacetyl; addition

Citric Acid Concentration 0.15 - 0.20% (in milk)
can enhance buttery flavor.

Experimental Protocols

This section outlines the methodologies for key experiments in the analysis of cultured butter.

Enumeration of Citrate-Fermenting Lactic Acid Bacteria
(Based on ISO 17792:2006)

This method allows for the quantification of aroma-producing bacteria in starter cultures and

the final product.
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Sample Preparation and Serial Dilution

:

Inoculation onto Nickels and Leesment Agar

:

Aerobic Incubation at 25°C for 72h

:

Observation of Citrate Fermentation (Zones of Clearing)

:

Addition of X-gal Solution

'

Aerobic Incubation at Room Temperature for 24h

:

Differentiation of L. lactis biovar diacetylactis (white colonies) and Leuconostoc spp. (blue colonies

:

Colony Counting and Calculation of CFU/g

Click to download full resolution via product page

Fig. 3: Workflow for the Enumeration of Citrate-Fermenting LAB.

Protocol:
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o Sample Preparation: Aseptically weigh 10 g of the cultured butter sample and homogenize it
in 90 mL of a suitable sterile diluent (e.g., 0.1% peptone water).

» Serial Dilutions: Prepare a series of ten-fold dilutions of the homogenate.
e Plating: Spread-plate 0.1 mL of appropriate dilutions onto Nickels and Leesment agar plates.
 Incubation: Incubate the plates aerobically at 25°C for 72 hours.

« Initial Observation: Examine the plates for colonies surrounded by a clear zone, indicating
citrate fermentation.

 Differentiation: Overlay the plates with a solution of X-gal (5-bromo-4-chloro-3-indolyl--D-
galactopyranoside) and incubate at room temperature for 24 hours.

e Final Enumeration: Count the white colonies with clearing zones (Lactococcus lactis subsp.
lactis biovar diacetylactis) and blue colonies (Leuconostoc species) separately. Calculate the
colony-forming units per gram (CFU/g) of the sample.[6]

Analysis of Volatile Compounds by Solid-Phase
Microextraction (SPME) Gas Chromatography-Mass
Spectrometry (GC-MS)

This technique is used to identify and quantify the aroma compounds in cultured butter.
Protocol:

o Sample Preparation: Place a precise amount of butter (e.g., 5 g) into a headspace vial. Add
an internal standard solution.

o Equilibration: Seal the vial and incubate at a specific temperature (e.g., 60°C) for a set time
(e.g., 30 minutes) to allow volatile compounds to equilibrate in the headspace.

o SPME: Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined period
(e.g., 30 minutes) to adsorb the volatile compounds.
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GC-MS Analysis: Retract the fiber and immediately insert it into the heated injection port of a
gas chromatograph coupled with a mass spectrometer (GC-MS) for thermal desorption of
the analytes.

Data Analysis: Separate the compounds on a suitable capillary column and identify them
based on their mass spectra and retention times compared to known standards. Quantify the
compounds relative to the internal standard.[15]

Determination of Organic Acids and Diacetyl by High-
Performance Liquid Chromatography (HPLC)

This method allows for the quantification of lactic acid, acetic acid, and diacetyl, which are key

indicators of the fermentation process.

Protocol:

Sample Extraction: Homogenize a known weight of the butter sample with an acidic solution
(e.g., 0.013 N H2S0Oa).

Centrifugation and Filtration: Centrifuge the mixture to separate the fat and solids. Filter the
aqueous phase through a 0.45 pm syringe filter.

HPLC Analysis: Inject the filtered extract into an HPLC system equipped with a suitable
column (e.g., Aminex HPX-87H) and detectors (UV and Refractive Index).

Quantification: Identify and quantify the organic acids and diacetyl by comparing their peak
areas and retention times to those of known standards.[11][16]

Conclusion

The microbiology of cultured butter production is a complex interplay of specific lactic acid

bacteria and their metabolic pathways. The characteristic flavor and aroma are a direct result of

the controlled fermentation of cream, where the conversion of lactose to lactic acid and citrate

to diacetyl are the cornerstone reactions. A thorough understanding of the key microorganisms,

their metabolic functions, and the influence of process parameters is crucial for ensuring

consistent product quality and for the development of novel cultured dairy products. The
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analytical methods outlined in this guide provide the necessary tools for researchers and

quality control professionals to monitor and optimize this intricate fermentation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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